Cas no 293298-36-9 (Bis-Biotin-PEG23)

• Product Name: Bis-Biotin-PEG23
• CAS No: 293298-36-9
• MF: C₂₆H₄₄N₆O₆S₂
• MW: 600.794163703918
• CID: 4643975
• PubChem ID: 58725635
• Update Time: 2025-06-08

Bis-Biotin-PEG23 Chemical and Physical Properties

Names and Identifiers

• Bis-Biotin-PEG23
• DTXSID101098196
• 5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)-N-[2-[2-[2-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]ethoxy]ethoxy]ethyl]pentanamide
• DA-71537
• 293298-36-9
• Poly(oxy-1,2-ethanediyl), I+/--[2-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]ethyl]-I-[2-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]ethoxy]-
• AKOS040741365

• Inchi： 1S/C26H44N6O6S2/c33-21(7-3-1-5-19-23-17(15-39-19)29-25(35)31-23)27-9-11-37-13-14-38-12-10-28-22(34)8-4-2-6-20-24-18(16-40-20)30-26(36)32-24/h17-20,23-24H,1-16H2,(H,27,33)(H,28,34)(H2,29,31,35)(H2,30,32,36)
• InChI Key： RFBDICOMYQOCQQ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCOCCOCCNC(CCCCC1C3C(CS1)NC(N3)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 600.27637549g/mol
• Monoisotopic Mass: 600.27637549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 19
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 210Ų

Additional information on Bis-Biotin-PEG23

Bis-Biotin-PEG23: A Versatile Tool in Modern Biochemical Research and Therapeutic Applications

The compound with the CAS number 293298-36-9, known as Bis-Biotin-PEG23, represents a sophisticated conjugate that has garnered significant attention in the field of biochemical research and pharmaceutical development. This molecule, featuring a biotinylated polyethylene glycol (PEG) chain, combines the unique properties of biotin and PEG to create a multifunctional platform with applications ranging from diagnostic assays to targeted drug delivery systems.

Biotin, a water-soluble vitamin (B7) and a crucial cofactor in carboxylation reactions, is renowned for its high affinity for the biotin-binding domain found in various proteins. This property has been harnessed in numerous biochemical assays, including enzyme-linked immunosorbent assays (ELISAs), Western blotting, and immunoprecipitation. The introduction of biotin into a molecular construct enhances its utility by enabling specific interactions with streptavidin and avidin-based reagents, which are indispensable tools in molecular biology and diagnostics.

The PEG component of Bis-Biotin-PEG23 adds another layer of functionality to this conjugate. Polyethylene glycol (PEG) is a biocompatible polymer that exhibits excellent water solubility, low immunogenicity, and prolonged circulation time in biological systems. These characteristics make PEG an ideal moiety for modifying the pharmacokinetic properties of therapeutic agents. By incorporating PEG into biotinylated molecules, researchers can enhance the stability, solubility, and bioavailability of bioactive compounds, thereby improving their efficacy in therapeutic applications.

The dual functionality of Bis-Biotin-PEG23 makes it particularly valuable in the development of targeted drug delivery systems. The biotin moiety allows for specific binding to target cells or tissues via biotin-receptor interactions, while the PEG chain provides steric hindrance and reduces nonspecific binding. This combination has been exploited in the design of antibody-drug conjugates (ADCs) and other targeted therapies, where precise delivery to cancer cells while minimizing off-target effects is critical.

Recent advancements in nanotechnology have further expanded the applications of Bis-Biotin-PEG23. Nanoparticles functionalized with this conjugate have shown promise in enhancing the delivery of nucleic acids, such as siRNA and mRNA, to target cells. The biotin group facilitates the attachment of these nucleic acids to the nanoparticle surface, while the PEG chain improves circulation time and protects the nucleic acids from degradation. Such innovations are at the forefront of gene therapy research and hold significant potential for treating genetic disorders.

In diagnostic applications, Bis-Biotin-PEG23 has been utilized in the development of highly sensitive biosensors. The ability to immobilize biotin on surfaces while maintaining its binding affinity has enabled the creation of biosensors capable of detecting trace amounts of target analytes. These biosensors have found applications in environmental monitoring, food safety testing, and clinical diagnostics. The integration of PEG into these devices enhances their stability and operational lifespan, making them more reliable for long-term use.

The role of Bis-Biotin-PEG23 in immunoassays cannot be overstated. Its use as a probe or linker in ELISAs and other immunochemical techniques has revolutionized diagnostic testing by enabling high-throughput screening and rapid detection of biomarkers. The dual biotinylation provided by this conjugate ensures strong and specific binding to capture antibodies or antigens, leading to more accurate and reliable results.

Emerging research also highlights the potential of Bis-Biotin-PEG23 in regenerative medicine. By functionalizing scaffolds or hydrogels with this conjugate, researchers can create biomimetic environments that promote cell adhesion and tissue regeneration. The biotin group facilitates interactions with cellular receptors, while the PEG chain provides mechanical support and regulates cellular behavior. Such advancements are paving the way for novel therapeutic strategies in wound healing and tissue engineering.

The versatility of Bis-Biotin-PEG23 extends to its use as a cross-linking agent in protein purification and characterization studies. Its ability to form stable bonds between biotinated proteins or peptides allows researchers to study protein-protein interactions with high precision. This application has been particularly valuable in understanding complex biological pathways and developing targeted therapeutics.

In conclusion, Bis-Biotin-PEG23, with its CAS number 293298-36-9, is a powerful tool that bridges multiple disciplines within biomedical research. Its unique combination of biotin's high affinity for streptavidin/avidin-based reagents and PEG's pharmacokinetic advantages makes it indispensable in diagnostic assays, targeted drug delivery systems, nanotechnology applications, immunoassays, regenerative medicine, protein purification, and beyond. As research continues to uncover new methodologies and applications for this conjugate, its significance is expected to grow even further.